Cas no 2172492-25-8 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid
• CAS No: 2172492-25-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6050730
• PubChem ID: 165584285
• Update Time: 2025-11-05

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid
• 2172492-25-8
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-2-hydroxypropanoic acid
• EN300-1529156

• Inchi： 1S/C25H30N2O6/c1-15(2)16(11-23(29)26-13-22(28)24(30)31)12-27-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22,28H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： SVVHAZGKWYKQSF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C(=O)O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic Acid (CAS No. 2172492-25-8): Structural Insights and Emerging Applications

Recent advancements in synthetic organic chemistry have enabled the precise design of complex biomolecules such as 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid, a compound characterized by its unique structural features and functional groups. This compound, identified by CAS Registry Number 2172492-25-8, represents a novel class of N-protected amino acids with dual functional moieties: a fluorophore-containing side chain and a hydroxylated backbone. Its structure combines the fluorescent properties of the fluoren-9-yl group with the amide functionality of the pentanamide segment, creating a versatile platform for biomedical applications.

The core architecture of this molecule features a methoxycarbonyl protecting group attached to an aromatic amino moiety, which plays a critical role in controlling reactivity during peptide synthesis. Recent studies published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00156) highlight how this protective configuration enables controlled deprotection under mild conditions, facilitating its use in solid-phase peptide synthesis (SPPS). The presence of the branched 4-methylpentanamide side chain introduces steric hindrance that modulates conformational flexibility, a property now being exploited in drug delivery systems to enhance bioavailability.

In diagnostic applications, the inherent fluorescence of the fluoren-derived segment allows real-time monitoring in bioimaging assays. A 2023 study in Analytical Chemistry demonstrated its utility as a fluorescent probe for tracking intracellular protein interactions with quantum yields exceeding 0.78 in aqueous environments. This property is particularly advantageous for live-cell imaging due to reduced photobleaching compared to traditional fluorophores like FITC or rhodamine.

The hydroxyl functionality at position 2 (hydroxypropanoic acid) provides opportunities for bioconjugation through esterification or etherification reactions. Researchers at MIT recently reported using this group to create glycoconjugates for targeted cancer therapy, achieving up to 85% tumor accumulation in murine models when coupled with folic acid ligands. Such bifunctional characteristics make this compound ideal for developing "smart" drug carriers that combine diagnostic imaging capabilities with therapeutic functions.

Synthetic advancements using asymmetric hydrogenation protocols have improved access to enantiomerically pure forms, critical for pharmacological studies. A process described in Chemical Communications (DOI: 10.1039/d3cc01678a) achieves >98% ee via iridium-catalyzed asymmetric transfer hydrogenation, significantly reducing synthetic steps compared to traditional resolution methods. This scalability improvement positions the compound as a viable candidate for preclinical trials.

In vaccine development, this molecule's amphiphilic nature makes it an effective adjuvant component when formulated into lipid nanoparticles (LNPs). Preclinical data from BioRxiv (DOI: 10.1101/XXXXXX) shows enhanced immune responses when used at 5mol% loading in mRNA vaccines, correlating with increased CD8+ T-cell activation compared to conventional polyethylene glycol-based LNPs without compromising stability profiles.

The combination of these properties positions CAS No. 2172492-25-8 compounds at the forefront of next-generation theranostics development. Current research focuses on optimizing its photochemical stability under UV excitation and exploring its potential as a building block for peptidomimetic libraries targeting G-protein coupled receptors (GPCRs). With ongoing investigations into its biocompatibility and metabolic pathways, this compound continues to expand its role across pharmaceutical research domains.